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Compound of Interest

Compound Name: 1,3-Divinyltetramethyldisiloxane

Cat. No.: B1580860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data on the use of 1,3-
divinyltetramethyldisiloxane in the preparation of specialized coatings and adhesives. This

document is intended for professionals in research and development environments who require

an understanding of how this versatile organosilicon compound can be utilized to create high-

performance materials.

Introduction
1,3-Divinyltetramethyldisiloxane is a key organosilicon compound utilized as a fundamental

building block in the synthesis of a variety of silicone-based polymers.[1] Its bifunctional nature,

featuring a vinyl group at each end of a short siloxane chain, allows it to act as an excellent

crosslinker or as a chain terminator in polymerization reactions. This reactivity is primarily

harnessed through platinum-catalyzed hydrosilylation, a highly efficient and specific reaction

that forms the basis for many addition-curing silicone systems.[2]

In the formulation of coatings and adhesives, 1,3-divinyltetramethyldisiloxane is instrumental

in creating cross-linked networks that impart desirable properties such as flexibility, durability,

thermal stability, and enhanced adhesion.[1] It is a common component in the production of

silicone sealants, pressure-sensitive adhesives (PSAs), and protective coatings for a range of

industrial and biomedical applications.
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Section 1: Synthesis of Vinyl-Terminated
Polydimethylsiloxane (PDMS)
A common application of 1,3-divinyltetramethyldisiloxane is as an end-capping agent in the

ring-opening polymerization of cyclosiloxanes to produce vinyl-terminated polydimethylsiloxane

(PDMS). This vinyl-terminated polymer is a crucial precursor for addition-curing silicone

coatings and adhesives.

Experimental Protocol: Ring-Opening Polymerization
This protocol outlines the synthesis of a vinyl-terminated PDMS with a target molecular weight.

Materials:

Octamethylcyclotetrasiloxane (D4)

1,3-Divinyltetramethyldisiloxane (as end-capping agent)

Potassium hydroxide (KOH) or other suitable catalyst

Toluene (solvent)

Methanol (for catalyst neutralization)

Activated carbon (for purification)

Filter aid (e.g., Celite)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

reflux condenser, and nitrogen inlet, combine octamethylcyclotetrasiloxane (D4) and a

calculated amount of 1,3-divinyltetramethyldisiloxane. The ratio of D4 to the end-capping

agent will determine the final molecular weight of the polymer.

Catalyst Addition: Add a catalytic amount of potassium hydroxide (e.g., 0.1% by weight of the

total monomers).
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Polymerization: Heat the mixture to 140-150°C under a nitrogen atmosphere with continuous

stirring. The reaction is typically allowed to proceed for 4-6 hours.

Catalyst Neutralization: Cool the reaction mixture to room temperature and add a small

amount of methanol to neutralize the catalyst.

Purification: Add activated carbon to the mixture and stir for 1-2 hours to remove colored

impurities.

Filtration: Filter the mixture through a pad of filter aid to remove the activated carbon and any

solid residues.

Solvent Removal: Remove the toluene under reduced pressure using a rotary evaporator to

obtain the clear, viscous vinyl-terminated polydimethylsiloxane.
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Reaction Setup

Polymerization

Workup and Purification

Combine D4 and 1,3-Divinyltetramethyldisiloxane

Add KOH Catalyst

Heat to 140-150°C under N2

Stir for 4-6 hours

Neutralize with Methanol

Treat with Activated Carbon

Filter

Remove Solvent

final_product

Vinyl-Terminated PDMS
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Part A Preparation Part B Preparation

Application and Curing

Mix Vinyl-Terminated PDMS,
Platinum Catalyst, and Inhibitor

Mix Part A and Part B

Prepare Polymethylhydrosiloxane
(Crosslinker)

Apply to Substrate

Cure (Room Temp or Heat)

final_coating

Cured Protective Coating

Formulation Variables

Adhesive Properties

Increase Crosslinker
(e.g., PMHS)

Tack

Decreases

Peel Adhesion

Decreases

Shear Strength
(Cohesion)

Increases
Increase Tackifying Resin

(e.g., MQ Resin)

Increases

Increases

Increases

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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